Cas no 99780-72-0 (3-sulfanylpyridine-2-sulfonamide)

• Product Name: 3-sulfanylpyridine-2-sulfonamide
• CAS No: 99780-72-0
• MF: C₅H₆N₂O₂S₂
• MW: 190.243338108063
• CID: 873841
• PubChem ID: 127427
• Update Time: 2025-04-19

3-sulfanylpyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-sulfanylpyridine-2-sulfonamide
• 2-Pyridinesulfonamide,3-mercapto-(9CI)
• 2-Pyridinesulfonamide,3-mercapto
• 3-mercaptopyridin-2-ylsulfonamide
• 3-Mercaptopyridine-2-sulfonamide
• MPSA
• 99780-72-0
• XXONZJKORUUFIZ-UHFFFAOYSA-N
• DTXSID20244242
• SCHEMBL9256203
• 2-Pyridinesulfonamide, 3-mercapto-
• 2-Pyridinesulfonamide, 3-mercapto-, (1R-(1alpha(Z),2beta(1E,3S*),5alpha))-

• Inchi： 1S/C5H6N2O2S2/c6-11(8,9)5-4(10)2-1-3-7-5/h1-3,10H,(H2,6,8,9)
• InChI Key： XXONZJKORUUFIZ-UHFFFAOYSA-N
• SMILES： S(C1C(=CC=CN=1)S)(N)(=O)=O

Computed Properties

• Exact Mass: 189.98700
• Monoisotopic Mass: 189.98706979g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 82.4Ų

Experimental Properties

• PSA: 120.23000
• LogP: 1.79880